N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C20H18N4O5S/c1-13-8-9-21-20(22-13)24-30(26,27)16-5-3-15(4-6-16)23-19(25)14-2-7-17-18(12-14)29-11-10-28-17/h2-9,12H,10-11H2,1H3,(H,23,25)(H,21,22,24)
• InChI Key: PMSYEFZREXPYKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H18N4O5S
• Molecular Weight: 426.4 g/mol

Description

N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C20H18N4O5S and its molecular weight is 426.45. The purity is usually 95%.
BenchChem offers high-quality N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Research has been conducted on the synthesis of heterocyclic compounds with potential antibiotic and antibacterial properties. For instance, the synthesis of new antibiotic and antibacterial drugs through the creation of pyrimidinone derivatives demonstrates the relevance of heterocyclic chemistry in developing therapeutic agents with broad-spectrum microbial inhibition capabilities (Ahmed, 2007).

Capillary Electrophoresis for Compound Analysis

The development of nonaqueous capillary electrophoretic separation techniques for analyzing compounds, including those related to imatinib mesylate and its derivatives, underscores the importance of advanced analytical methods in pharmaceutical research. This highlights the role of precise analytical techniques in ensuring the quality and purity of pharmaceutical compounds (Ye et al., 2012).

Novel Heterocyclic Ligands and Metal Complexes

The synthesis of novel heterocyclic ligands and their complexes with metals such as Pd(II) illustrates the intersection of organic chemistry and materials science. These compounds have potential applications in catalysis, materials science, and as models for studying metal-ligand interactions (Kareem et al., 2019).

Antimicrobial Activity of Novel Compounds

The study of the antimicrobial activity of novel derivatives, such as 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, contributes to the ongoing search for new antimicrobial agents. This research is crucial for addressing the global challenge of antibiotic resistance and finding new therapeutic options (Kolisnyk et al., 2015).

Synthesis Under Green Chemistry Principles

The synthesis of pyrrolo[2,3-d]pyrimidin-4-ones catalyzed by Brønsted-acidic ionic liquids demonstrates the application of green chemistry principles in the synthesis of biologically active compounds. This approach not only focuses on the efficient synthesis of novel compounds but also emphasizes the importance of environmental sustainability in chemical synthesis (Davoodnia et al., 2010).